2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C11H13N3O2/c1-14-7-12-13-11(14)8-4-5-9(15-2)10(6-8)16-3/h4-7H,1-3H3
• InChI Key: GRGPGEYRZMQEEP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER is a synthetic organic compound that belongs to the class of triazole derivatives Triazoles are known for their diverse biological activities and are commonly used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER typically involves the following steps:

Starting Materials: The synthesis begins with 4-methoxyphenol and 4-methyl-4H-1,2,4-triazole-3-amine.

Formation of Intermediate: The 4-methoxyphenol is reacted with a suitable alkylating agent, such as methyl iodide, to form 4-methoxyphenyl methyl ether.

Cyclization: The intermediate is then subjected to cyclization with 4-methyl-4H-1,2,4-triazole-3-amine under acidic or basic conditions to form the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch or Continuous Processes: Depending on the scale, batch or continuous processes can be employed.

Catalysts and Solvents: The use of catalysts and solvents can optimize the reaction conditions and yield.

Purification: The final product is purified using techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The triazole ring can be reduced under specific conditions to form a dihydrotriazole derivative.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy group.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride for reduction reactions.

Nucleophiles: Halides or amines for substitution reactions.

Major Products

The major products formed from these reactions include:

Oxidation Products: Aldehydes or carboxylic acids.

Reduction Products: Dihydrotriazole derivatives.

Substitution Products: Various substituted ethers or amines.

Scientific Research Applications

2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER involves its interaction with specific molecular targets and pathways:

Molecular Targets: The triazole ring can interact with various enzymes and receptors, modulating their activity.

Pathways Involved: The compound may influence pathways related to oxidative stress, inflammation, and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

• 4-Methoxy-N′- ( { [4-methyl-5- (3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)benzohydrazide
• (4-Methyl-4H-1,2,4-triazol-3-yl)methanol
• 2-{2-[(4-Methoxyphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Uniqueness

2-METHOXY-4-(4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PHENYL METHYL ETHER is unique due to its specific combination of a methoxy group and a triazole ring, which imparts distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications.